Cas no 675605-72-8 (1H-Pyrazole,5-(4-methylphenyl)-1-[4-(methylsulfonyl)phenyl]-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole,5-(4-methylphenyl)-1-[4-(methylsulfonyl)phenyl]-3-(trifluoromethyl)-
• CAS No: 675605-72-8
• MF: C₁₈H₁₅F₃N₂O₂S
• MW: 380.384113550186
• CID: 394616
• Update Time: 2024-01-29

1H-Pyrazole,5-(4-methylphenyl)-1-[4-(methylsulfonyl)phenyl]-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,5-(4-methylphenyl)-1-[4-(methylsulfonyl)phenyl]-3-(trifluoromethyl)-
• 1H-Pyrazole, 5-(4-methylphenyl)-1-[4-(methylsulfonyl)phenyl]-3-(trifluoromethyl)-
• 1-(4-(methylsulfonyl)phenyl)-5-(p-tolyl)-3-(trifluoromethyl)-1H-pyrazole

• Inchi： 1S/C18H15F3N2O2S/c1-12-3-5-13(6-4-12)16-11-17(18(19,20)21)22-23(16)14-7-9-15(10-8-14)26(2,24)25/h3-11H,1-2H3
• InChI Key： VXPBYVGXCVDFLZ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(S(C)(=O)=O)C=C2)C(C2=CC=C(C)C=C2)=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 380.08075

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 522.2±50.0 °C(Predicted)
• PSA: 51.96
• pka: -3.93±0.10(Predicted)